Cas no 1153974-47-0 (1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine
• CAS No: 1153974-47-0
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5176657
• PubChem ID: 43534944
• Update Time: 2026-03-05

1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(1-ethylpropyl)-1-methyl-
• 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C9H17N3/c1-4-8(5-2)11-9-6-10-12(3)7-9/h6-8,11H,4-5H2,1-3H3
• InChI Key： PDJLRMKKLSVORC-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC(CC)CC)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine

Introduction to 1-Methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine (CAS No. 1153974-47-0)

1-Methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine, also known by its CAS number 1153974-47-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine makes it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a methyl group at the 1-position and an amine group at the 4-position, which is further substituted with a pentan-3-yl group. This arrangement confers specific physicochemical properties that are crucial for its biological activity. The compound is typically synthesized through a multi-step process involving the condensation of hydrazine with an appropriate ketone or aldehyde, followed by functional group modifications to introduce the desired substituents.

Recent studies have highlighted the potential of 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine has shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine have also been studied to assess its suitability for drug development. Research has shown that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Furthermore, preliminary toxicity studies have indicated that 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine extend beyond inflammation and cancer. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research published in the Journal of Neurochemistry has shown that this compound can protect neurons from oxidative stress and reduce the accumulation of amyloid-beta plaques, which are hallmark features of Alzheimer's disease. These findings suggest that 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine could be a potential therapeutic agent for neurodegenerative disorders.

In conclusion, 1-methyl-N-(pentan-3-y\-l)-1H-pyrazol\-4-am\-ine (CAS No. 1153974\-47\-0) is a promising compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for the development of novel drugs to address unmet medical needs.